Cas no 141612-87-5 (Sialyl Lewis X, Methyl Glycoside)

• Product Name: Sialyl Lewis X, Methyl Glycoside
• CAS No: 141612-87-5
• MF: C₃₂H₅₄N₂O₂₃
• MW: 834.770772457123
• CID: 903331
• Update Time: 2025-05-20

Sialyl Lewis X, Methyl Glycoside Chemical and Physical Properties

Names and Identifiers

• SialylLewisXmethylglycoside
• Sialyl Lewis X, Meth
• Sialyl Lewis X, Methyl Glycoside

• Inchi： 1S/C32H54N2O23/c1-9-18(42)21(45)22(46)29(51-9)55-26-17(34-11(3)39)28(50-4)53-15(8-37)24(26)54-30-23(47)27(20(44)14(7-36)52-30)57-32(31(48)49)5-12(40)16(33-10(2)38)25(56-32)19(43)13(41)6-35/h9,12-30,35-37,40-47H,5-8H2,1-4H3,(H,33,38)(H,34,39)(H,48,49)/t9-,12-,13+,14+,15+,16+,17+,18+,19+,20-,21+,22-,23+,24+,25+,26+,27-,28+,29-,30-,32-/m0/s1
• InChI Key： BEVDUZXAAXDNBM-NKMYSRQPSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O[C@]1(C(=O)O)C[C@@H]([C@H]([C@H]([C@@H]([C@@H](CO)O)O)O1)NC(C)=O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O[C@H]1[C@H]([C@@H]([C@@H]([C@H](C)O1)O)O)O)NC(C)=O)OC

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 57
• Rotatable Bond Count: 15
• Complexity: 1350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 21
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -7.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on Sialyl Lewis X, Methyl Glycoside

Sialyl Lewis X, Methyl Glycoside (CAS No. 141612-87-5): An Overview of Its Structure, Properties, and Applications in Biomedical Research

Sialyl Lewis X, Methyl Glycoside (CAS No. 141612-87-5) is a synthetic carbohydrate derivative that has gained significant attention in the field of glycobiology and biomedical research. This compound is a methyl glycoside form of the sialyl Lewis X (sLeX) tetrasaccharide, which plays a crucial role in various biological processes, particularly in cell adhesion and immune responses. The CAS number 141612-87-5 uniquely identifies this compound in chemical databases and literature, facilitating its study and application.

The structure of Sialyl Lewis X, Methyl Glycoside consists of a sialic acid residue linked to a fucose residue, which is further attached to a lactose core. This specific arrangement of monosaccharides imparts unique properties to the molecule, making it an important ligand for selectins, a family of cell adhesion molecules involved in leukocyte rolling and extravasation during inflammation and immune responses.

In recent years, significant advancements have been made in understanding the biological functions of Sialyl Lewis X, Methyl Glycoside. One of the key areas of research has been its role in cancer metastasis. Studies have shown that overexpression of sLeX on the surface of cancer cells can enhance their ability to adhere to vascular endothelial cells and promote metastasis. This has led to the exploration of Sialyl Lewis X, Methyl Glycoside as a potential target for anti-metastatic therapies.

Another important application of Sialyl Lewis X, Methyl Glycoside is in the development of diagnostic tools and biomarkers. Researchers have utilized this compound to create highly specific antibodies and probes that can detect sLeX expression on cell surfaces. These tools have been instrumental in identifying early stages of cancer and monitoring disease progression.

The synthesis of Sialyl Lewis X, Methyl Glycoside involves multi-step chemical reactions that require precise control over the stereochemistry and regiochemistry of the monosaccharides. Advances in carbohydrate chemistry have enabled more efficient and scalable synthesis methods, making this compound more accessible for both academic research and industrial applications.

In addition to its role in cancer research, Sialyl Lewis X, Methyl Glycoside has also been studied for its potential applications in inflammatory diseases. Inflammatory conditions such as rheumatoid arthritis and asthma are characterized by excessive leukocyte recruitment to affected tissues. By modulating sLeX-mediated cell adhesion, researchers aim to develop new therapeutic strategies to reduce inflammation and improve patient outcomes.

The use of Sialyl Lewis X, Methyl Glycoside in drug delivery systems is another promising area of research. Due to its ability to target specific cell types through selectin binding, this compound can be conjugated to drug carriers to enhance their targeting efficiency and reduce off-target effects. This approach has shown promise in improving the efficacy and safety of various therapeutic agents.

In conclusion, Sialyl Lewis X, Methyl Glycoside (CAS No. 141612-87-5) is a versatile compound with significant implications in glycobiology and biomedical research. Its unique structure and biological properties make it an important tool for understanding cellular processes and developing new therapeutic strategies. Ongoing research continues to uncover new applications for this compound, highlighting its potential to contribute significantly to advances in medicine and healthcare.